Cas no 6959-66-6 (4-Methylpyrimidine-2(1H)-thione Hydrochloride)

• Product Name: 4-Methylpyrimidine-2(1H)-thione Hydrochloride
• CAS No: 6959-66-6
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD00012783
• CID: 85799
• PubChem ID: 24896951
• Update Time: 2025-06-10

4-Methylpyrimidine-2(1H)-thione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyrimidine-2-thiol hydrochloride
• 2-Mercapto-4-methylpyrimidine hydrochloride
• 4-Methylpyrimidine-2(1H)-thione hydrochloride
• 6-METHYL-1,2-DIHYDROPYRIMIDINE-2-THIONE HYDROCHLORIDE
• 6-methyl-1H-pyrimidine-2-thione,hydrochloride
• DS-13647
• 2-mercapto-4-methyl pyrimidine hydrochloride
• EN300-57111
• SB57344
• 2-MERCAPTO-4-METHYLPYRIMIDINE HCL
• AKOS004910091
• AKOS024258516
• D97797
• AKOS008968205
• MFCD00012783
• UQJLPBLXSJWAKG-UHFFFAOYSA-N
• 6959-66-6
• FT-0612742
• 4-methyl-pyrimidine-2-thiol hydrochloride
• 6-methyl-1H-pyrimidine-2-thione;hydrochloride
• 2-Mercapto-4-methylpyrimidine hydrochloride, 99%
• 2(1H)-Pyrimidinethione, 4-methyl-, monohydrochloride
• NS00044456
• F0176-0155
• NSC-65435
• SCHEMBL843866
• AMY5206
• 4-Methylpyrimidine-2(1H)-thionehydrochloride
• 2-mercapto-4-methylpyrimidine.HCl
• NSC65435
• 4-methyl-1H-pyrimidine-2-thione hydrochloride
• 4-Methylpyrimidine-2(1H)-thione Hydrochloride

• MDL： MFCD00012783
• Inchi： 1S/C5H6N2S.ClH/c1-4-2-3-6-5(8)7-4;/h2-3H,1H3,(H,6,7,8);1H
• InChI Key： UQJLPBLXSJWAKG-UHFFFAOYSA-N
• SMILES： Cl.S=C1N=CC=C(C)N1
• BRN： 3691520

Computed Properties

• Exact Mass: 162.00200
• Monoisotopic Mass: 162.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.24
• Melting Point: 265 °C (dec.) (lit.)
• Boiling Point: 201.7 °C at 760 mmHg
• Flash Point: 75.8 °C
• PSA: 64.58000
• LogP: 1.87570
• Solubility: Not available

4-Methylpyrimidine-2(1H)-thione Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 4-Methylpyrimidine-2(1H)-thione Hydrochloride

4-Methylpyrimidine-2(1H)-thione Hydrochloride: A Comprehensive Overview

4-Methylpyrimidine-2(1H)-thione Hydrochloride, a compound with the CAS number 6959-66-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered considerable attention due to its versatile applications in drug development and molecular research. The structure of 4-Methylpyrimidine-2(1H)-thione Hydrochloride incorporates a pyrimidine core, which is a fundamental scaffold in many biologically active molecules. The presence of a sulfur atom at the 2-position and a methyl group at the 4-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. Over the years, researchers have explored the potential of 4-Methylpyrimidine-2(1H)-thione Hydrochloride in developing novel therapeutic agents. Its unique structural features have been leveraged to design molecules with enhanced binding affinity and selectivity for biological targets.

In recent years, significant advancements have been made in understanding the pharmacological properties of derivatives of 4-Methylpyrimidine-2(1H)-thione. Studies have shown that modifications at the 2- and 4-positions can significantly alter the biological activity of the compound. For instance, replacing the sulfur atom with an oxygen atom can lead to different pharmacokinetic profiles, making it a promising candidate for drug discovery efforts targeting various diseases.

The compound has also been investigated for its role in modulating enzyme activity. Pyrimidine derivatives are known to interact with enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. By studying the interactions between 4-Methylpyrimidine-2(1H)-thione Hydrochloride and these enzymes, researchers aim to develop inhibitors that can block aberrant signaling pathways associated with diseases like cancer and inflammatory disorders.

Moreover, the hydrochloride salt form of this compound has been utilized in high-throughput screening campaigns to identify new drug candidates. Its ease of handling and solubility properties make it an ideal candidate for automated synthesis and screening platforms. Several companies and academic institutions have incorporated this compound into their libraries for exploring new therapeutic avenues.

The synthesis of 4-Methylpyrimidine-2(1H)-thione Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on green chemistry principles to minimize waste and improve efficiency. These advancements not only make the synthesis more environmentally friendly but also reduce costs associated with producing large quantities of the compound for research purposes.

In conclusion, 4-Methylpyrimidine-2(1H)-thione Hydrochloride (CAS no. 6959-66-6) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features and biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover new derivatives and applications, this compound is poised to play an even greater role in advancing medical science.